Cas no 325472-46-6 (N-(3-acetylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(3-acetylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• CAS No: 325472-46-6
• MF: C₁₉H₁₅NO₅
• MW: 337.326105356216
• CID: 6085554
• PubChem ID: 740795
• Update Time: 2025-05-21

N-(3-acetylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, N-(3-acetylphenyl)-8-methoxy-2-oxo-
• BIM-0029828.P001
• SCHEMBL2300842
• EU-0036526
• CBMicro_029899
• SR-01000417270-1
• F0231-0132
• 325472-46-6
• N-(3-acetylphenyl)-8-methoxy-2-oxochromene-3-carboxamide
• AKOS000599302
• SR-01000417270
• CCG-3057

• Inchi： 1S/C19H15NO5/c1-11(21)12-5-3-7-14(9-12)20-18(22)15-10-13-6-4-8-16(24-2)17(13)25-19(15)23/h3-10H,1-2H3,(H,20,22)
• InChI Key： QUFMURXZIMCRMP-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC)C=CC=C2C=C1C(NC1=CC=CC(C(C)=O)=C1)=O

Computed Properties

• Exact Mass: 337.09502258g/mol
• Monoisotopic Mass: 337.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Boiling Point: 633.8±55.0 °C(Predicted)
• pka: 11.51±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-acetylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide

N-(3-Acetylphenyl)-8-Methoxy-2-Oxo-2H-Chromene-3-Carboxamide: A Comprehensive Overview

The compound with CAS No 325472-46-6, known as N-(3-acetylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromenes, which are aromatic heterocycles with a benzopyran structure. The presence of multiple functional groups, including the acetylphenyl moiety, methoxy group, and carboxamide, makes it a versatile molecule with potential applications in drug discovery and material science.

Recent studies have highlighted the biological activity of this compound, particularly its potential as an antioxidant and anti-inflammatory agent. Researchers have demonstrated that the chromene core of the molecule plays a crucial role in its ability to scavenge free radicals, making it a promising candidate for combating oxidative stress-related diseases. Additionally, the methoxy group at position 8 has been shown to enhance the compound's stability and bioavailability, further enhancing its therapeutic potential.

The synthesis of N-(3-acetylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the chromene ring through a cyclization reaction, followed by functionalization at specific positions to introduce the acetylphenyl and methoxy groups. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the compound, making it more accessible for large-scale production.

In terms of pharmacokinetics, this compound exhibits favorable properties such as moderate solubility in aqueous solutions and good permeability across biological membranes. These characteristics are essential for its potential use as an oral drug. Preclinical studies have shown that it demonstrates low toxicity in animal models, further supporting its suitability for therapeutic applications.

One of the most exciting developments in recent years is the exploration of this compound's anti-cancer activity. Studies have revealed that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways such as MAPK/ERK and PI3K/AKT. Furthermore, its ability to inhibit tumor angiogenesis has been reported, suggesting its potential as a multi-targeted anti-cancer agent.

The structural versatility of N-(3-acetylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide also makes it an attractive candidate for material science applications. For instance, researchers have explored its use as a building block for constructing advanced materials such as organic semiconductors and stimuli-responsive polymers. Its ability to undergo reversible structural changes under external stimuli like light or temperature has opened new avenues for its application in smart materials.

In conclusion, N-(3-acetylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide is a multifaceted compound with immense potential across various scientific disciplines. Its unique combination of functional groups, coupled with its favorable pharmacokinetic properties and diverse biological activities, positions it as a valuable asset in both academic research and industrial applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to the advancement of science and medicine.